N-(2-chlorobenzyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C22H20ClN5OS/c1-14-7-8-19(15(2)9-14)28-21-17(11-27-28)22(26-13-25-21)30-12-20(29)24-10-16-5-3-4-6-18(16)23/h3-9,11,13H,10,12H2,1-2H3,(H,24,29)
• InChI Key: GZORLDOIAPZEEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NCC4=CC=CC=C4Cl)C
• Molecular Formula: C22H20ClN5OS
• Molecular Weight: 437.9 g/mol

Description

N-(2-chlorobenzyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN5OS and its molecular weight is 437.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One of the primary applications of this compound's analogs is in the synthesis of new heterocycles with antimicrobial properties. Studies by Bondock et al. (2008) explored the synthesis of several new coumarin, pyridine, pyrrole, thiazole, pyrazolo[5,1-c]triazine, and aminopyrazole derivatives, highlighting the antimicrobial potential of these compounds. The synthesized compounds were evaluated for their antimicrobial activities, suggesting a promising avenue for developing new antimicrobial agents Bondock et al., 2008.

Antitumor Activity

Another significant area of research involves evaluating the antitumor activities of derivatives. For example, a study by El-Morsy et al. (2017) synthesized a new series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives and assessed their activity against the human breast adenocarcinoma cell line MCF7. Among these derivatives, a specific compound was identified as the most active, showcasing the potential of such derivatives in cancer therapy El-Morsy et al., 2017.

Insecticidal Applications

Research by Fadda et al. (2017) extended the application scope to include insecticidal properties. The study synthesized new heterocycles incorporating a thiadiazole moiety and evaluated these compounds as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research demonstrates the compound's potential utility in agricultural pest control Fadda et al., 2017.

Neuroinflammation Imaging

Moreover, derivatives of this compound have been explored for their potential in neuroinflammation imaging. Damont et al. (2015) synthesized a series of novel pyrazolo[1,5-a]pyrimidines closely related to known TSPO ligands, demonstrating their utility in positron emission tomography (PET) imaging of neuroinflammatory processes. This highlights the compound's relevance in biomedical imaging and diagnostics Damont et al., 2015.